Cas no 18859-20-6 (N-methyl-N,3-diphenylpropanamide)

• Product Name: N-methyl-N,3-diphenylpropanamide
• CAS No: 18859-20-6
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 907538
• PubChem ID: 265180
• Update Time: 2025-10-24

N-methyl-N,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N,3-diphenylpropanamide
• N-methyl-N,3,5-tris(methyloxy)benzamide; ZINC02583947; Benzamide,N,3,5-trimethoxy-N-methyl-; N-methyl-N,3-diphenylpropanamide; AC-16695; AG-E-03934; CTK4C8738; N-methyl-3-phenylpropanilide; KB-79089; 3-phenyl-propionic acid-(N-methyl-anilide); N-methyl-N-phenyl-3-phenylpropanamide; (3,5-dimethoxyphenyl)-N-methoxy-N-methylcarboxamide; AKOS008952661; 3-Phenyl-propionsaeure-(N-methyl-anilid);
• NSC-101016
• SCHEMBL4064688
• CS-0333753
• AO-854/11523435
• NSC101016
• starbld0025218
• 18859-20-6
• Benzenepropanamide, N-methyl-N-phenyl-
• DTXSID20940358
• NCIOpen2_006766
• AKOS003282404

• Inchi： 1S/C16H17NO/c1-17(15-10-6-3-7-11-15)16(18)13-12-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3
• InChI Key： KQDZRVPLZXCDNF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.596
• PSA: 20.31
• LogP: 3.28220

Additional information on N-methyl-N,3-diphenylpropanamide

N-methyl-N,3-diphenylpropanamide (CAS No. 18859-20-6): A Comprehensive Overview

N-methyl-N,3-diphenylpropanamide (CAS No. 18859-20-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(N-methyl-N-phenylamino)benzeneethanamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with N-methyl-N,3-diphenylpropanamide.

The molecular formula of N-methyl-N,3-diphenylpropanamide is C₁₆H₁₇NO, and its molecular weight is approximately 235.31 g/mol. The compound consists of a central propanamide backbone with two phenyl groups and a methyl group attached to the nitrogen atom. This structural arrangement confers unique chemical and physical properties to the molecule, making it a subject of interest for various applications in medicinal chemistry.

In terms of chemical synthesis, N-methyl-N,3-diphenylpropanamide can be prepared through several routes. One common method involves the reaction of 3-phenylpropionamide with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the nitrogen atom, leading to the formation of the desired product. Another approach involves the coupling of 3-aminobenzeneethanamine with benzoyl chloride followed by methylation with methyl iodide. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The biological activities of N-methyl-N,3-diphenylpropanamide have been extensively studied in recent years. One of the key areas of interest is its potential as an analgesic agent. Research has shown that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action is believed to involve the modulation of opioid receptors in the central nervous system. Specifically, N-methyl-N,3-diphenylpropanamide has been found to bind to μ-opioid receptors with high affinity, leading to reduced pain perception.

Beyond its analgesic properties, N-methyl-N,3-diphenylpropanamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The anti-inflammatory activity is thought to be mediated through the inhibition of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its therapeutic potential, N-methyl-N,3-diphenylpropanamide has been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively bind to opioid receptors makes it a valuable probe for studying receptor function and signaling pathways. Recent studies have utilized this compound to investigate the role of opioid receptors in various neurological disorders such as chronic pain and addiction.

The safety profile of N-methyl-N,3-diphenylpropanamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in humans. Clinical trials are currently underway to evaluate the efficacy and safety of N-methyl-N,3-diphenylpropanamide for various indications.

In conclusion, N-methyl-N,3-diphenylpropanamide (CAS No. 18859-20-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as an analgesic and anti-inflammatory agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.